Cas no 114833-57-7 (4-decoxybenzenethiol)

• Product Name: 4-decoxybenzenethiol
• CAS No: 114833-57-7
• MF: C₁₆H₂₆OS
• MW: 266.442043781281
• CID: 2613385
• PubChem ID: 23437524
• Update Time: 2025-04-21

4-decoxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-decoxybenzenethiol
• DTXSID80634120
• 114833-57-7
• SCHEMBL6741884
• 4-(Decyloxy)benzene-1-thiol

• Inchi： 1S/C16H26OS/c1-2-3-4-5-6-7-8-9-14-17-15-10-12-16(18)13-11-15/h10-13,18H,2-9,14H2,1H3
• InChI Key： IBDCSVQRRHZUGW-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)OCCCCCCCCCC

Computed Properties

• Exact Mass: 266.17043662Da
• Monoisotopic Mass: 266.17043662Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 10.2Ų